4-Formyl-3-methylbenzonitrile

• IUPAC Name: 4-formyl-3-methylbenzonitrile
• InChI: InChI=1S/C9H7NO/c1-7-4-8(5-10)2-3-9(7)6-11/h2-4,6H,1H3
• InChI Key: GVWRWNKPXVHRPJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)C#N)C=O
• Molecular Formula: C9H7NO
• Molecular Weight: 145.16 g/mol

Description

4-Formyl-3-methylbenzonitrile (4F3MB) is an organic compound of the aromatic family of molecules. It is a colorless liquid at room temperature, with a boiling point of 134°C and a molecular weight of 141.18 g/mol. It is a non-toxic and non-flammable compound that can be used in a variety of laboratory experiments. 4F3MB is a versatile molecule that has a wide range of applications in the scientific research field, including synthesis, biochemical and physiological effects, and its use as a drug.

Scientific Research Applications

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Synthesis routes and methods I

Procedure details

To a stirred solution of 4-bromo-3-methylbenzonitrile (4 g, 20 mmol) in tetrahydrofuran (100 ml), cooled to -100° C. under a nitrogen atmosphere, was added dropwise a solution of n-butyllithium in hexanes (1.6M, 12.8 ml). After addition, the pale red solution was stirred for 5 minutes at -100° C. and dry dimethylformamide (2.2 ml) then added dropwise. After 20 minutes, during which the temperature reached -60° C., the reaction mixture was poured onto a saturated solution of sodium chloride (100 ml). The organic phase was separated and combined with a diethyl ether (100 ml) wash of the aqueous phase, dried, filtered and evaporated. Crystallised from diethyl ether-hexane to give 4-cyano-2-methylbenzaldehyde as a white solid.

Synthesis routes and methods II

Procedure details

To a stirred solution of 4-bromo-3-methylbenzonitrile (4.0 g, 20 mmol) in 100 mL of anhydrous THF was added BuLi (1.6 M, 12.8 mL) dropwise at −78° C. under nitrogen atmosphere. After the addition, the pale red solution was stirred for 5 min at −78° C. and dry DMF (2.2 mL) then added drop wise. After 20 min, the reaction mixture was poured onto a saturated solution of sodium chloride (100 mL). The organic phase was separated, extracted with diethyl ether (100 mL), dried over Na2SO4 and distilled off the solvent to afford 3.5 g of crude 4-formyl-3-methylbenzonitrile. MS m/z: 146 (M+1)+.

Synthesis routes and methods III

Procedure details

To a solution of 4-bromo-3-methylbenzonitrile (20 g, 102 mmol) in THF (500 mL) at −100° C. was slowly added a solution of n-Buli 1.6M in hexanes (70 mL, 112 mmol). DMF (11 mL, 143 mmol) was then added and the mixture was allowed to warm to −50° C. over 30 min. The reaction mixture was quenched with brine. The reaction mixture was diluted with EtOAc and extracted with brine. The organic layer was dried (Na2SO4), filtered and concentrated. The residue was purified by flash chromatography (hexane/EtOAc, 80:20) the residue was triturated in Et2O/hexane 90:10 to afford the title compound. tR: 0.86 min (LC-MS 2); Rf=0.40 (hexane/EtOAc, 8:2).